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Introduction

Adenylyl-imidodiphosphate (AMP-PNP) is a non-hydrolyzable analog of adenosine
triphosphate (ATP) that serves as an invaluable tool in the study of DNA and RNA metabolism.
[1][2] By mimicking the binding of ATP to enzymes without being cleaved, AMP-PNP allows
researchers to trap and study enzymatic complexes at specific stages of their reaction cycles.
This is particularly useful for elucidating the mechanisms of ATP-dependent enzymes such as
DNA and RNA polymerases, helicases, and ligases. These application notes provide an
overview of the uses of AMP-PNP in this field, along with detailed protocols for key
experiments.

l. Application in Studying RNA Polymerase and
Transcription

AMP-PNP has been instrumental in dissecting the energy requirements of transcription
initiation by RNA polymerase Il (Pol Il). Specifically, it has been used to investigate whether the
hydrolysis of the B-y phosphoanhydride bond of ATP is essential for this process.

Quantitative Data Summary: In Vitro Transcription
Assays
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Parameter Condition Observation Reference
Inhibits transcription
AMP-PNP
) 200 uM from promoters that [3114]
Concentration

initiate with A, G, or U.

Template Type

Supercoiled DNA

AMP-PNP can
support RNA [5]

synthesis.

Template Type

Linear DNA

AMP-PNP cannot
support RNA [5]

synthesis.

Transcription System

HelLa cell extracts

AMP-PNP inhibits
specific gene [3]

transcription.

Effect on Transcription

Yeast Pol Il

Inhibits transcription
~2-fold in single-round  [6]

reactions.

Signaling Pathway: Role of ATP Hydrolysis in
Transcription Initiation
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Initiation

Linear DNA
Supercoiled DNA

Promoter Melting (Supercoiled DNA’

Promoter Melting
ATP -> ADP + Pi
(via TFIIH Helicase)

Pre-initiation Complex (PIC) Formation

AMP-PNP (No Hydrolysis)

Closed PIC

Open Complex

Transcription Initiation

General Transcription Factors (TFIIA, B, D, E, F, H)

Promoter DNA

<

RNA Polymerase Il
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Prepare 5'-radiolabeled
forked DNA substrate

!

Pre-incubate CMG Helicase
with 0.3 mM AMP-PNP

|

Add radiolabeled forked DNA
to the helicase/AMP-PNP mix

!

Initiate unwinding by adding
5 mM ATP and MgCI2

|

Take aliquots at
different time points

|

Stop reaction with
SDS/proteinase K

!

Analyze products by
native PAGE and autoradiography
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Formation of 43S Pre-initiation Complex
(40S subunit, elFs, Met-tRNAI)

!

Binding of 43S PIC to 5' cap of mRNA

!

Scanning along 5' UTR

4

elF4A Helicase Activity AMP-PNP
(ATP -> ADP + Pi) (Inhibits elF4A)

Start Codon (AUG) Recognition Stalled 48S Complex

60S Subunit Joining

Formation of 80S Initiation Complex
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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